Cas no 2137462-69-0 (7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)-)

• Product Name: 7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)-
• CAS No: 2137462-69-0
• MF: C₁₁H₂₂N₂S
• MW: 214.370781421661
• CID: 5297831
• Update Time: 2025-10-28

7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)-

• Inchi： 1S/C11H22N2S/c1-9(2)13-6-4-10(12)11(13)5-3-7-14-8-11/h9-10H,3-8,12H2,1-2H3
• InChI Key： CBPPPMBIHPJTRS-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2(CCCSC2)C(N)CC1

Additional information on 7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)-

7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- (CAS No. 2137462-69-0): A Comprehensive Overview

The compound 7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- (CAS No. 2137462-69-0) is a unique and highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic amine derivative is characterized by its distinctive molecular architecture, which combines a thia-azaspiro core with an isopropyl substituent. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly those targeting neurological and metabolic disorders.

One of the most intriguing aspects of 7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- is its potential application in drug discovery. Recent studies have highlighted its role as a key building block in the development of novel therapeutics. For instance, researchers are exploring its utility in designing small-molecule inhibitors for enzymes involved in neurodegenerative diseases. The spirocyclic framework of this compound offers conformational rigidity, which is often desirable in drug candidates to enhance binding affinity and selectivity.

In addition to its pharmaceutical applications, 7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- has also found use in material science. Its unique heterocyclic structure makes it a candidate for developing advanced polymers and coatings with tailored properties. The presence of both nitrogen and sulfur atoms in its backbone allows for diverse chemical modifications, enabling the creation of materials with specific functionalities, such as improved thermal stability or enhanced electrical conductivity.

The synthesis of 7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These methods align with the growing demand for sustainable and efficient synthetic protocols in the chemical industry, a topic of great interest in current research trends.

From a commercial perspective, the demand for 7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- is steadily increasing, driven by its expanding applications in both pharmaceuticals and materials science. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and industrial clients. The compound's CAS No. 2137462-69-0 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance.

In conclusion, 7-Thia-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- represents a versatile and valuable chemical with broad potential across multiple scientific disciplines. Its unique spirocyclic structure, combined with its functional versatility, positions it as a key player in the development of next-generation therapeutics and advanced materials. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovation in chemistry and beyond.